Bacopa Monnieri

Bacopa monnieri

Water Hyssop

PlantaginaceaeBacopaBacopa monnieri

Plant Description

Bacopa monnieri, commonly known as Water Hyssop or Brahmi, is a perennial, creeping herb revered in traditional Ayurvedic medicine. Its succulent leaves and small white flowers thrive in wetland environments. Pharmacognostic studies highlight its rich composition of triterpenoid saponins, particularly bacosides, which are believed to be responsible for its adaptogenic and neuroprotective properties. Traditionally used to enhance cognitive function, memory, and reduce anxiety, Bacopa monnieri is a significant botanical in modern herbalism for its potential nootropic effects and antioxidant activity.

Geographic Distribution

Native to tropical and subtropical regions of Asia, Africa, Europe, and the Americas. In China, it is mainly distributed in provinces such as Guangdong, Guangxi, Yunnan, Fujian, and Taiwan.